3-(2,6-dichlorobenzyl)-2-methyl-1-(4-methylbenzyl)-4(1H)-pyridinone

• IUPAC Name: 3-[(2,6-dichlorophenyl)methyl]-2-methyl-1-[(4-methylphenyl)methyl]pyridin-4-one
• InChI: InChI=1S/C21H19Cl2NO/c1-14-6-8-16(9-7-14)13-24-11-10-21(25)17(15(24)2)12-18-19(22)4-3-5-20(18)23/h3-11H,12-13H2,1-2H3
• InChI Key: HDMMMXYYKBGVJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CC(=O)C(=C2C)CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C21H19Cl2NO
• Molecular Weight: 372.3 g/mol

Description

3-(2,6-dichlorobenzyl)-2-methyl-1-(4-methylbenzyl)-4(1H)-pyridinone, also known as DMBMP, is an organic compound belonging to the class of heterocyclic compounds. It has a wide range of applications in various scientific fields, including pharmacology, biochemistry, and organic chemistry. DMBMP is a versatile compound with unique characteristics, making it an attractive option for research and development.

Scientific Research Applications

Occurrence and Environmental Impact of Related Compounds

Occurrence, Fate, and Behavior in Aquatic Environments

Parabens, structurally related to the query by the presence of benzyl groups and their application in various consumer products, have been studied for their environmental presence and impact. Despite being considered emerging contaminants, their biodegradability and ubiquitous presence in surface water and sediments have been noted due to continuous introduction into the environment. Their reaction with free chlorine, forming chlorinated by-products more stable and persistent than the parent species, highlights the environmental persistence and potential toxicity of related compounds (Haman, Dauchy, Rosin, & Munoz, 2015).

Applications in Organic Synthesis and Material Science

Synthesis and Properties of Heterocyclic Compounds

Research on compounds like 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine, which share a heterocyclic nature with the query, explores their preparation, properties, and complex formation. These studies offer insights into the synthesis of heterocyclic compounds, potentially informing the synthesis and applications of the queried compound in material science and as intermediates in organic synthesis (Boča, Jameson, & Linert, 2011).

Environmental Chemistry and Toxicology

Chlorophenols in Municipal Solid Waste Incineration

Studies on chlorophenols, which share chlorinated aromatic features with the query, review their role as precursors of dioxins in thermal processes. This research highlights the complex pathways of formation, chlorination, and destruction of environmentally persistent and toxic compounds, relevant to understanding the environmental behavior of structurally similar chlorinated organics (Peng, Chen, Lu, Huang, Zhang, Buekens, Li, & Yan, 2016).